Cas no 52535-92-9 (2-Furanoctanoic acid, tetrahydro-3-hydroxy-5-(1-hydroxyhexyl)-)

• Product Name: 2-Furanoctanoic acid, tetrahydro-3-hydroxy-5-(1-hydroxyhexyl)-
• CAS No: 52535-92-9
• MF: C₁₈H₃₄O₅
• MW: 330.45956659317
• CID: 359392
• PubChem ID: 12287844
• Update Time: 2025-04-19

2-Furanoctanoic acid, tetrahydro-3-hydroxy-5-(1-hydroxyhexyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furanoctanoic acid, tetrahydro-3-hydroxy-5-(1-hydroxyhexyl)-
• 8-[3-hydroxy-5-(1-hydroxyhexyl)oxolan-2-yl]octanoic acid
• DTXSID20484641
• 52535-92-9
• 10,13-dihydroxy-9,12-epoxy octadecanoic acid
• SCHEMBL5057467

• Inchi： 1S/C18H34O5/c1-2-3-7-10-14(19)17-13-15(20)16(23-17)11-8-5-4-6-9-12-18(21)22/h14-17,19-20H,2-13H2,1H3,(H,21,22)
• InChI Key： FXZLDZNKMMKORQ-UHFFFAOYSA-N
• SMILES： O1C(CCCCCCCC(=O)O)C(CC1C(CCCCC)O)O

Computed Properties

• Exact Mass: 330.24072
• Monoisotopic Mass: 330.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99